Hernandulcin Hernandulcin Hernandulcin is a sweet sesquiterpene present in the leaves and flowers of the central American herb Lippia dulcis. Hernandulcin was the first sesquiterpene found to be sweet, and after a panel of volunteers tasted hernandulcin, it was determined that it was more than 1,000 times sweeter than sugar. Hernandulcin also has a minty aftertaste, and does not cause tooth decay, which would make it a good candidate for oral hygiene products.
Brand Name: Vulcanchem
CAS No.: 95602-94-1
VCID: VC20774841
InChI: InChI=1S/C15H24O2/c1-11(2)6-5-9-15(4,17)13-8-7-12(3)10-14(13)16/h6,10,13,17H,5,7-9H2,1-4H3/t13-,15+/m1/s1
SMILES: CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O
Molecular Formula: C15H24O2
Molecular Weight: 236.35 g/mol

Hernandulcin

CAS No.: 95602-94-1

Cat. No.: VC20774841

Molecular Formula: C15H24O2

Molecular Weight: 236.35 g/mol

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Hernandulcin - 95602-94-1

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Description Hernandulcin is a sweet sesquiterpene present in the leaves and flowers of the central American herb Lippia dulcis. Hernandulcin was the first sesquiterpene found to be sweet, and after a panel of volunteers tasted hernandulcin, it was determined that it was more than 1,000 times sweeter than sugar. Hernandulcin also has a minty aftertaste, and does not cause tooth decay, which would make it a good candidate for oral hygiene products.
CAS No. 95602-94-1
Molecular Formula C15H24O2
Molecular Weight 236.35 g/mol
IUPAC Name (6S)-6-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-3-methylcyclohex-2-en-1-one
Standard InChI InChI=1S/C15H24O2/c1-11(2)6-5-9-15(4,17)13-8-7-12(3)10-14(13)16/h6,10,13,17H,5,7-9H2,1-4H3/t13-,15+/m1/s1
Standard InChI Key HYQNKKAJVPMBDR-HIFRSBDPSA-N
Isomeric SMILES CC1=CC(=O)[C@@H](CC1)[C@](C)(CCC=C(C)C)O
SMILES CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O
Canonical SMILES CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O
Boiling Point 368.9±21.0 °C(Predicted)

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